Cas no 1256834-13-5 (4-broMo-6-chloronicotinic acid)

• Product Name: 4-broMo-6-chloronicotinic acid
• CAS No: 1256834-13-5
• MF: C₆H₃BrClNO₂
• MW: 236.45
• MDL: MFCD18257866
• CID: 2093467
• PubChem ID: 90134676
• Update Time: 2024-11-02

4-broMo-6-chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-chloronicotinic acid
• 6-chloro-4-bromonicotinic acid
• FMQKQSCHFALFKI-UHFFFAOYSA-N
• AK167576
• 3-Pyridinecarboxylic acid, 4-bromo-6-chloro-
• 4-BROMO-6-CHLOROPYRIDINE-3-CARBOXYLIC ACID
• CID 90134676
• 4-bromo-6-chloro-pyridine-3-carboxylic acid
• 4-Bromo-6-chloronicotinicacid
• MFCD18257866
• AKOS025287357
• 4-Bromo-6-chloro-3-pyridinecarboxylic Acid
• SY260058
• SCHEMBL15689055
• DB-218799
• CS-0060141
• F11789
• 1256834-13-5
• J-514776
• DS-9537
• 4-broMo-6-chloronicotinic acid

• MDL： MFCD18257866
• Inchi： 1S/C6H3BrClNO2/c7-4-1-5(8)9-2-3(4)6(10)11/h1-2H,(H,10,11)
• InChI Key： FMQKQSCHFALFKI-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 234.90357g/mol
• Monoisotopic Mass: 234.90357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2

Experimental Properties

• Density: 1.917±0.06 g/cm3(Predicted)
• Boiling Point: 365.0±42.0 °C(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• pka: 1.89±0.10(Predicted)

4-broMo-6-chloronicotinic acid Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids